Cas no 946353-01-1 (N-(3-chlorophenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(3-chlorophenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 946353-01-1
• MF: C₂₂H₁₅ClFN₃O₂
• MW: 407.824807405472
• CID: 5503908
• Update Time: 2025-07-14

N-(3-chlorophenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• N-(3-chlorophenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C22H15ClFN3O2/c23-16-4-1-5-18(12-16)26-21(28)19-11-15-3-2-10-25-20(15)27(22(19)29)13-14-6-8-17(24)9-7-14/h1-12H,13H2,(H,26,28)
• InChI Key： MUOXKUULCUPVSK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2=C(C=CC=N2)C=C(C(NC2=CC=CC(Cl)=C2)=O)C1=O

Additional information on N-(3-chlorophenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Introduction to N-(3-chlorophenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 946353-01-1)

N-(3-chlorophenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946353-01-1, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research and development.

The molecular structure of N-(3-chlorophenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is characterized by its intricate arrangement of functional groups, including a naphthyridine core, which is a heterocyclic aromatic system known for its versatility in drug design. The presence of both chloro and fluoro substituents on the phenyl rings introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, there has been a surge in the exploration of naphthyridine derivatives due to their potential therapeutic applications. These compounds have shown promise in various pharmacological contexts, including antimicrobial, antiviral, and anticancer activities. The specific arrangement of atoms in N-(3-chlorophenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide contributes to its unique pharmacological profile, making it a valuable scaffold for further chemical optimization.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the naphthyridine core and introduce the desired substituents. These synthetic strategies often leverage transition metal catalysis and palladium-mediated cross-coupling reactions to achieve the desired molecular architecture efficiently.

The biological activity of N-(3-chlorophenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has been extensively studied in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits potent inhibitory effects against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The chloro and fluoro groups play a crucial role in modulating the binding affinity and selectivity of the molecule towards its target proteins.

The role of fluorine atoms in pharmaceutical compounds is well-documented, with their ability to enhance metabolic stability and binding affinity. In the context of N-(3-chlorophenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, the fluorine substituent at the 4-position of one phenyl ring likely contributes to its pharmacological activity by influencing the electronic distribution within the molecule. This can lead to improved interactions with biological targets and potentially lower toxicity profiles.

Ongoing research is focused on further elucidating the mechanisms of action of this compound and exploring its potential as a lead candidate for drug development. High-throughput screening (HTS) techniques have been utilized to identify novel analogs with enhanced potency and selectivity. Computational modeling studies have also been employed to predict binding modes and optimize molecular properties.

The development of new therapeutic agents requires a multidisciplinary approach, integrating knowledge from organic chemistry, biochemistry, pharmacology, and computational biology. N-(3-chlorophenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide exemplifies this collaborative effort by combining structural features derived from natural products with synthetic modifications aimed at improving biological activity.

In conclusion, N-(3-chlorophenyl)-1-(4-fluorophenylmethyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 946353-01-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound holds great potential for addressing unmet medical needs.